Cas no 127560-39-8 (Benzenamine, 2-cyclopentyl-6-methyl-)
127560-39-8 structure
Product Name:Benzenamine, 2-cyclopentyl-6-methyl-
CAS No:127560-39-8
MF:C12H17N
MW:175.270083189011
CID:1222092
PubChem ID:14534593
Update Time:2025-04-20
Benzenamine, 2-cyclopentyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-cyclopentyl-6-methyl-
- 2-cyclopentyl-6-methylaniline
- SCHEMBL9627751
- 2-methyl-6-cyclopentylaniline
- 127560-39-8
- 2-Cyclopentyl-6-methylbenzenamine
- DTXSID60561389
- DB-377301
-
- Inchi: 1S/C12H17N/c1-9-5-4-8-11(12(9)13)10-6-2-3-7-10/h4-5,8,10H,2-3,6-7,13H2,1H3
- InChI Key: ONBOBMWVGLBMBW-UHFFFAOYSA-N
- SMILES: NC1C(C)=CC=CC=1C1CCCC1
Computed Properties
- Exact Mass: 220.12128
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 55.17
Benzenamine, 2-cyclopentyl-6-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
127560-39-8 (Benzenamine, 2-cyclopentyl-6-methyl-) Related Products
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- 55751-54-7(2-Sec-Butylaniline)
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- 71758-10-6(2-Ethyl-6-(1-methylpropyl)benzenamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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